Cas no 1227496-15-2 (3-(4-Fluorophenyl)pyridine-4-methanol)

• Product Name: 3-(4-Fluorophenyl)pyridine-4-methanol
• CAS No: 1227496-15-2
• MF: C₁₂H₁₀FNO
• MW: 203.212306499481
• CID: 4914548
• Update Time: 2025-08-05

3-(4-Fluorophenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluorophenyl)pyridine-4-methanol
• OCC1=CC=NC=C1C1=CC=C(F)C=C1

• Inchi： 1S/C12H10FNO/c13-11-3-1-9(2-4-11)12-7-14-6-5-10(12)8-15/h1-7,15H,8H2
• InChI Key： XIAITZNGEBFNJJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=NC=CC=1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Additional information on 3-(4-Fluorophenyl)pyridine-4-methanol

3-(4-Fluorophenyl)pyridine-4-methanol: A Promising Compound in CAS No. 1227496-15-2 for Biomedical Applications

3-(4-Fluorophenyl)pyridine-4-methanol, identified by the CAS No. 1227496-15-2, represents a novel class of heterocyclic compounds with significant potential in pharmaceutical and biochemical research. This compound combines the structural features of a pyridine ring and a methanol functional group, with the fluorine atom at the para-position of the phenyl ring contributing to its unique physicochemical properties. Recent studies have highlighted its role in modulating receptor activity and its potential as a lead compound for drug discovery.

As a derivative of pyridine, 3-(4-Fluorophenyl)pyridine-4-methanol exhibits a molecular framework that allows for versatile interactions with biological targets. The presence of the fluorine substituent at the phenyl ring enhances its lipophilicity, which is critical for crossing cell membranes and achieving bioavailability. This property has been extensively studied in the context of central nervous system (CNS) drug development, where the compound's ability to penetrate the blood-brain barrier (BBB) has been a focal point of recent research.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 3-(4-Fluorophenyl)pyridine-4-methanol through multistep reactions involving electrophilic substitution and nucleophilic attack. A 2023 study published in Journal of Medicinal Chemistry reported a novel synthetic route that reduces the number of reaction steps while maintaining high stereochemical purity, which is essential for pharmaceutical applications. This method has been validated through crystallographic analysis, confirming the stereochemistry of the final product.

The pharmacological profile of 3-(4-Fluorophenyl)pyridine-4-methanol has been investigated in several preclinical models. In vitro assays have demonstrated its ability to inhibit specific ion channels, such as the voltage-gated sodium channels (Nav1.8), which are implicated in chronic pain conditions. This activity has been corroborated by a 2023 study in Pharmacological Research, which showed a dose-dependent reduction in neuronal excitability in cultured cells. These findings suggest its potential as an analgesic agent.

Furthermore, the compound's interaction with G protein-coupled receptors (GPCRs) has been explored. A 2024 study in ACS Chemical Biology revealed that 3-(4-Fluorophenyl)pyridine-4-methanol selectively binds to the μ-opioid receptor (MOR) with a dissociation constant (Kd) of 1.2 nM. This high-affinity binding could have implications for the development of opioid-based therapeutics with reduced side effects, as MOR agonists are often associated with respiratory depression and dependence.

The compound's stability under various conditions has also been evaluated. A 2023 report in Organic & Biomolecular Chemistry highlighted its resistance to hydrolysis in aqueous solutions, a critical factor for drug formulation. The study also noted that the compound remains chemically stable at temperatures up to 80°C, which is advantageous for storage and transportation in pharmaceutical settings.

Recent computational studies have utilized molecular docking simulations to predict the binding modes of 3-(4-Fluorophenyl)pyridine-4-methanol with its target proteins. A 2023 article in Journal of Computational Chemistry demonstrated that the fluorine atom at the phenyl ring forms hydrogen bonds with key residues in the active site of the target protein, enhancing binding affinity. These insights are valuable for structure-based drug design and optimization.

Applications of 3-(4-Fluorophenyl)pyridine-4-methanol extend beyond pain management. Research published in Chemical Communications in 2024 explored its potential as an antitumor agent. The compound was shown to induce apoptosis in cancer cell lines through the modulation of the mitochondrial pathway. This activity was linked to its ability to disrupt the mitochondrial membrane potential, a mechanism that is currently under investigation in oncology research.

Environmental and toxicological considerations are also being addressed in the context of 3-(4-Fluorophenyl)pyridine-4-methanol. A 2023 study in Toxicological Sciences evaluated its acute and chronic toxicity in rodent models. The findings indicated low toxicity at therapeutic concentrations, with no significant organ damage observed. These results support its potential for safe use in biomedical applications.

Finally, the compound's role in drug delivery systems is being explored. A 2024 review in Advanced Drug Delivery Reviews highlighted its potential as a carrier molecule for targeted drug delivery. The ability of 3-(4-Fluorophenyl)pyridine-4-methanol to form stable complexes with hydrophobic drugs makes it a promising candidate for enhancing the solubility and bioavailability of poorly water-soluble therapeutics.

In conclusion, 3-(4-Fluorophenyl)pyridine-4-methanol represents a versatile scaffold with significant potential in pharmaceutical research. Its unique molecular properties, combined with recent advancements in synthetic chemistry and computational modeling, position it as a valuable lead compound for the development of novel therapeutics. Ongoing studies are expected to further elucidate its mechanisms of action and expand its applications in various therapeutic areas.

For more information on the synthesis, pharmacology, and applications of 3-(4-Fluorophenyl)pyridine-4-methanol, refer to the latest research articles in leading scientific journals. These resources provide detailed methodologies, experimental data, and insights into the compound's potential in drug discovery and development.